3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid

• IUPAC Name: (E)-3-(4-bromophenyl)-2-(furan-2-carbonylamino)prop-2-enoic acid
• InChI: InChI=1S/C14H10BrNO4/c15-10-5-3-9(4-6-10)8-11(14(18)19)16-13(17)12-2-1-7-20-12/h1-8H,(H,16,17)(H,18,19)/b11-8+
• InChI Key: VWHVVFHJHFMCCL-DHZHZOJOSA-N
• Canonical SMILES: C1=COC(=C1)C(=O)NC(=CC2=CC=C(C=C2)Br)C(=O)O
• Isomeric SMILES: C1=COC(=C1)C(=O)N/C(=C/C2=CC=C(C=C2)Br)/C(=O)O
• Molecular Formula: C14H10BrNO4
• Molecular Weight: 336.14 g/mol

Description

3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid, also known as BFAA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. BFAA belongs to the class of acrylamide derivatives and is synthesized by the reaction of 4-bromobenzaldehyde and 2-furoylglycine.

Mechanism of Action

The mechanism of action of 3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. In cancer cells, 3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid has been shown to inhibit the activity of the enzyme glycogen synthase kinase-3 beta (GSK-3β), which is involved in cell proliferation and survival. Inflammatory cytokine production is also believed to be inhibited by 3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid through the suppression of nuclear factor-kappa B (NF-κB) signaling.
Biochemical and Physiological Effects
3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, 3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid has been shown to induce apoptosis and inhibit cell proliferation. 3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid has also been shown to reduce the production of inflammatory cytokines in vitro and in animal models of inflammation. In addition, 3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid has several advantages for lab experiments, including its relatively simple synthesis method and its potential therapeutic properties in various fields of research. However, 3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid also has limitations, such as its low solubility in water and its potential toxicity at high doses.

Future Directions

For 3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid research include further studies on its potential therapeutic properties in cancer, inflammation, and neurodegenerative diseases. In addition, research on the pharmacokinetics and pharmacodynamics of 3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid is needed to determine its safety and efficacy in vivo. Further studies on the mechanism of action of 3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid are also needed to understand its potential therapeutic applications.
Conclusion
In conclusion, 3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. 3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid has been studied for its anti-cancer and anti-inflammatory properties, as well as its neuroprotective effects. The synthesis of 3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid involves a relatively simple condensation reaction, and its potential therapeutic properties make it a promising candidate for further research.

Scientific Research Applications

3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid has been studied for its potential therapeutic properties in various fields of research. In cancer research, 3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid has been shown to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. 3-(4-bromophenyl)-2-(2-furoylamino)acrylic acid has also been studied for its anti-inflammatory properties, with research indicating that it can reduce the production of inflammatory cytokines.